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Compound of Interest

Compound Name:
4-Bromo-2-

(methylsulfonyl)benzaldehyde

Cat. No.: B1271991 Get Quote

For researchers and scientists engaged in drug development and other chemical research, the

proper disposal of laboratory reagents is a critical component of ensuring a safe and compliant

operational environment. This guide provides detailed, procedural instructions for the safe

handling and disposal of 4-Bromo-2-(methylsulfonyl)benzaldehyde (CAS No. 849035-77-4),

a compound recognized for its irritant properties. Adherence to these protocols is essential for

protecting personnel and the environment.

Hazard Profile and Required Personal Protective
Equipment (PPE)
Before initiating any disposal procedures, it is imperative to be fully aware of the hazards

associated with 4-Bromo-2-(methylsulfonyl)benzaldehyde and to utilize the appropriate

Personal Protective Equipment (PPE). This compound is classified as an irritant. Based on

data from structurally similar compounds, it is prudent to handle it as a substance that can

cause skin, eye, and respiratory irritation.

Hazard Classification Summary for Similar Compounds:
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Hazard Statement GHS Classification Corresponding Pictogram

Causes skin irritation Skin Irrit. 2 GHS07 (Exclamation Mark)

Causes serious eye irritation Eye Irrit. 2 GHS07 (Exclamation Mark)

May cause respiratory irritation STOT SE 3 GHS07 (Exclamation Mark)

Harmful if swallowed Acute Tox. 4 GHS07 (Exclamation Mark)

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side-shields or chemical goggles.[1]

Protective Clothing: A standard laboratory coat.[1]

Respiratory Protection: If handling fine powders or generating dust, a dust mask or respirator

is recommended.[2]

Step-by-Step Disposal Protocol
The recommended method for the disposal of 4-Bromo-2-(methylsulfonyl)benzaldehyde is

through a licensed hazardous waste disposal service.[3] This chemical should not be disposed

of down the drain or in regular solid waste.

1. Waste Identification and Segregation:

Clearly identify the waste as "4-Bromo-2-(methylsulfonyl)benzaldehyde".

This compound should be segregated as a non-halogenated organic solid waste. Avoid

mixing it with other waste streams, especially incompatible chemicals.

2. Waste Collection and Labeling:

Collect waste 4-Bromo-2-(methylsulfonyl)benzaldehyde in a designated, compatible, and

sealable container.
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The container must be clearly labeled with "Hazardous Waste," the full chemical name "4-
Bromo-2-(methylsulfonyl)benzaldehyde," and the appropriate hazard pictograms (e.g.,

GHS07 for irritant).

3. Storage of Chemical Waste:

Store the sealed waste container in a cool, dry, and well-ventilated area designated for

hazardous waste.

Ensure the storage area is away from incompatible materials.

4. Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to arrange for pickup and proper disposal.

Provide the waste manifest with the full chemical name and hazard information.

5. Spill Management:

In the event of a spill, evacuate the immediate area.

Wear the appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material such as sand or vermiculite.

Collect the spilled material and absorbent into a sealed, labeled container for hazardous

waste disposal.

Clean the spill area thoroughly.

6. Disposal of Contaminated Materials:

Any materials, such as gloves, paper towels, or absorbent pads, that come into direct

contact with 4-Bromo-2-(methylsulfonyl)benzaldehyde should be disposed of as

hazardous waste in the same manner as the chemical itself.
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Empty containers that held the compound should be triple-rinsed with a suitable solvent, and

the rinsate collected as hazardous waste. The rinsed container can then be disposed of

according to institutional guidelines.

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of 4-Bromo-2-
(methylsulfonyl)benzaldehyde.
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Disposal Workflow for 4-Bromo-2-(methylsulfonyl)benzaldehyde

Start: Chemical to be Disposed

Identify Waste:
4-Bromo-2-(methylsulfonyl)benzaldehyde

(Irritant)

Don Appropriate PPE:
- Gloves

- Goggles
- Lab Coat

Segregate as
Non-Halogenated Organic Solid Waste

Collect in a Labeled,
Sealed, Compatible Container

Store in a Designated
Hazardous Waste Area

Arrange for Pickup by a
Licensed Waste Disposal Service

End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 4-Bromo-2-(methylsulfonyl)benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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